![molecular formula C14H25NO4 B1375370 2-{1-[(Tert-butoxy)carbonyl]piperidin-3-yl}-2-methylpropanoic acid CAS No. 1427379-03-0](/img/structure/B1375370.png)
2-{1-[(Tert-butoxy)carbonyl]piperidin-3-yl}-2-methylpropanoic acid
Cat. No. B1375370
M. Wt: 271.35 g/mol
InChI Key: LKRVASLNAPOKQB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Name
COC(=O)C(C)(C)C1CCCN(C(=O)OC(C)(C)C)C1
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Identifiers
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REACTION_SMILES
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[C:1]([CH3:2])([CH3:3])([CH3:4])[O:5][C:6](=[O:7])[N:8]1[CH2:9][CH:10]([C:14]([CH3:15])([CH3:16])[C:17](=[O:18])[O:19][CH3:20])[CH2:11][CH2:12][CH2:13]1.[CH3:23][OH:24].[Na+:22].[OH-:21]>>[C:1]([CH3:2])([CH3:3])([CH3:4])[O:5][C:6](=[O:7])[N:8]1[CH2:9][CH:10]([C:14]([CH3:15])([CH3:16])[C:17](=[O:18])[OH:19])[CH2:11][CH2:12][CH2:13]1
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Inputs
Step One
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Name
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COC(=O)C(C)(C)C1CCCN(C(=O)OC(C)(C)C)C1
|
|
Quantity
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Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
COC(=O)C(C)(C)C1CCCN(C(=O)OC(C)(C)C)C1
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
CO
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
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Smiles
|
[Na+]
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
[OH-]
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Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
CC(C)(C)OC(=O)N1CCCC(C(C)(C)C(=O)O)C1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
